Cas no 25384-86-5 (2-[(Carbamoyloxy)methyl]-2-methylpentyl 2-furylcarbamate)

2-[(Carbamoyloxy)methyl]-2-methylpentyl 2-furylcarbamate structure
25384-86-5 structure
Product Name:2-[(Carbamoyloxy)methyl]-2-methylpentyl 2-furylcarbamate
CAS No:25384-86-5
MF:C13H20N2O5
MW:284.308303833008
CID:266741
Update Time:2023-08-02

2-[(Carbamoyloxy)methyl]-2-methylpentyl 2-furylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarbamic acid,2-(hydroxymethyl)-2-methylpentyl ester carbamate (ester) (8CI)
    • 2-[(Carbamoyloxy)methyl]-2-methylpentyl 2-furylcarbamate
    • carbamic acid, N-2-furanyl-, 2-[[(aminocarbonyl)oxy]methyl]-2-methylpentyl ester
    • 2-Methyl-2-propyl-1,3-propanediol carbamate 2-furylcarbamate
    • 1,3-Propanediol, 2-methyl-2-propyl-, carbamate, 2-furylcarbamate
    • N-(2-Furyl)carbamic acid 2-(carbamoyloxymethyl)-2-methylpentyl ester
    • 2-({[(Furan-2-yl)carbamoyl]oxy}methyl)-2-methylpentyl hydrogen carbonimidate
    • Inchi: 1S/C13H20N2O5/c1-3-6-13(2,8-19-11(14)16)9-20-12(17)15-10-5-4-7-18-10/h4-5,7H,3,6,8-9H2,1-2H3,(H2,14,16)(H,15,17)
    • InChI Key: MCRZDGWCWKQOMX-UHFFFAOYSA-N
    • SMILES: O(C(NC1=CC=CO1)=O)CC(C)(COC(N)=O)CCC

Computed Properties

  • Exact Mass: 284.137
  • Monoisotopic Mass: 284.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 9
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104

Experimental Properties

  • Density: 1.212
  • Boiling Point: 415.7°Cat760mmHg
  • Flash Point: 205.2°C
  • Refractive Index: 1.528

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